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Compound of Interest

Compound Name: 1H-benzimidazol-5-ylmethanol

CAS No.: 106429-29-2

Cat. No.: B1590048

Get Quote

CAS Registry Number: 106429-29-2 Molecular Formula: C

H

N

O Molecular Weight: 148.16 g/mol [1][2]

Executive Summary & Application Context
1H-benzimidazol-5-ylmethanol (also known as 5-(hydroxymethyl)benzimidazole) is a critical

heterocyclic building block in medicinal chemistry. It serves as a primary intermediate in the

synthesis of bioactive benzimidazole derivatives, including antiparasitic agents, proton pump

inhibitors, and kinase inhibitors.

This guide provides a rigorous spectroscopic profile of the molecule, focusing on Nuclear

Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.[3] A

key technical challenge in characterizing this compound is the annular tautomerism inherent to

the benzimidazole scaffold, which complicates signal assignment in solution-phase NMR. This

guide addresses these dynamic equilibria to ensure accurate structural validation.
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Synthesis & Sample Preparation Strategy
To ensure the spectroscopic data presented is contextually accurate, we define the standard

synthesis route. The high-purity alcohol is typically generated via the reduction of 1H-

benzimidazole-5-carboxylic acid.

Synthesis Protocol (Reduction)
Precursor: 1H-benzimidazole-5-carboxylic acid (CAS 15788-16-6).[4]

Reagent: Lithium Aluminum Hydride (LiAlH

).[2]

Solvent: Anhydrous Tetrahydrofuran (THF).

Conditions: Reflux under inert atmosphere (Ar or N

) for 48 hours.

Workup: Quenching with EtOAc/EtOH, filtration, and evaporation.

Purification: Recrystallization from water/propan-2-ol or column chromatography.

NMR Sample Preparation
Solvent Choice: DMSO-d

is the mandatory solvent. Chloroform-d (CDCl

) is unsuitable due to poor solubility and rapid proton exchange which obscures the hydroxyl
and amine signals.

Concentration: 10–15 mg in 0.6 mL DMSO-d

.

Temperature: 298 K (Standard). Variable temperature (VT) NMR may be required to resolve

tautomeric broadening.
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Nuclear Magnetic Resonance (NMR) Analysis[3][5]
[6][7][8][9][10]
The Tautomerism Challenge
In solution, 5-substituted benzimidazoles exist in a rapid equilibrium between the 5-substituted

and 6-substituted tautomers (N1-H vs N3-H).

Tautomer A: 1H-benzimidazol-5-ylmethanol[1][2]

Tautomer B: 1H-benzimidazol-6-ylmethanol

In DMSO-d

at room temperature, the rate of exchange is often fast on the NMR timescale, leading to
averaged signals for the carbons and protons that are not on the axis of symmetry. However,
the NH proton is typically visible as a broad singlet.

H NMR Data (400 MHz, DMSO-d )
The following assignments correspond to the averaged structure observed in solution.
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

NH 12.30 - 12.50 Broad Singlet 1H -

Exchangeabl

e acidic

proton on

imidazole

ring.

H-2 8.15 - 8.25 Singlet 1H -

Characteristic

deshielded

proton

between two

nitrogens.

H-4 7.55 - 7.60 Singlet (br) 1H -

Ortho to

hydroxymeth

yl, meta to

NH.

H-7 7.50 - 7.55 Doublet 1H 8.2

Ortho to NH

(on benzene

ring).

H-6 7.15 - 7.25
Doublet of

Doublets
1H 8.2, 1.5

Meta to NH,

ortho to H-7.

OH 5.10 - 5.25
Triplet /

Broad
1H 5.5

Hydroxyl

proton

(couples to

CH

if dry).

CH 4.55 - 4.65 Doublet 2H 5.5

Methylene

group

attached to

OH.

Note on H-4/H-6/H-7: The exact chemical shifts of the aromatic protons can vary by
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0.05 ppm depending on concentration and water content. H-4 and H-7 often overlap or appear
very close.

C NMR Data (100 MHz, DMSO-d )

Carbon Type
Shift (

, ppm)
Assignment

C=N 143.5 C-2 (Imidazole ring)

Quaternary 138.0 - 140.0

C-3a / C-7a (Bridgehead

carbons, broadened by

tautomerism)

Quaternary 135.5 C-5 (Ipso to hydroxymethyl)

Aromatic CH 122.0 C-6

Aromatic CH 115.0 - 118.0 C-7

Aromatic CH 110.0 - 112.0 C-4

Aliphatic 63.5
CH

-OH (Diagnostic peak)

Mass Spectrometry (MS) Fragmentation
The fragmentation pattern of 1H-benzimidazol-5-ylmethanol under Electron Ionization (EI, 70

eV) follows a distinct pathway driven by the stability of the benzimidazole core.

Key Ions[11][12]
Molecular Ion (M

): m/z 148 (Base peak or high intensity).

[M - OH]

: m/z 131 (Loss of hydroxyl radical).

[M - CH
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OH]

: m/z 117 (Loss of hydroxymethyl group, forming the benzimidazole cation).

[M - CHO]

: m/z 119 (Rearrangement and loss of formyl radical).

RDA / Ring Break: m/z 90-92 (Degradation of the imidazole ring, loss of HCN).

Fragmentation Logic Visualization
The following diagram illustrates the primary fragmentation pathways and the tautomeric

equilibrium.

Molecular Ion (M+)
m/z 148

[M - OH]+
m/z 131- OH (17)

[M - CH2OH]+
m/z 117

(Benzimidazolium)

- CH2OH (31)

Ring Fragmentation
m/z 90, 63

- HCN (27)

Tautomeric Equilibrium
(N1-H <-> N3-H)

Ionization (EI)

Click to download full resolution via product page

Figure 1: Mass spectrometry fragmentation pathway and tautomeric context.

Infrared (IR) Spectroscopy
The IR spectrum (KBr pellet or ATR) provides rapid confirmation of functional groups.
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Frequency (cm

)
Intensity Vibration Mode Assignment

3100 - 3400 Broad, Strong
(O-H) and

(N-H)

Hydrogen-bonded

hydroxyl and

imidazole NH.

2850 - 2950 Medium (C-H)

Aliphatic CH

stretch.

1620 - 1630 Medium (C=N) Imidazole ring stretch.

1590, 1450 Strong (C=C)
Aromatic skeletal

vibrations.

1000 - 1050 Strong (C-O)
Primary alcohol C-O

stretch.

Synthesis & Structural Elucidation Workflow
The following workflow summarizes the logic for confirming the structure of 1H-benzimidazol-
5-ylmethanol starting from the carboxylic acid precursor.
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1H-Benzimidazole-5-carboxylic acid
(CAS 15788-16-6)

Reduction: LiAlH4 / THF
Reflux, 48h

1H-Benzimidazol-5-ylmethanol
(CAS 106429-29-2)

1H NMR (DMSO-d6)
Confirm: CH2 doublet (4.6 ppm)
Confirm: Loss of COOH proton

IR Spectroscopy
Confirm: Broad OH (3300 cm-1)

Confirm: Loss of C=O (1700 cm-1)

Click to download full resolution via product page

Figure 2: Synthesis and structural validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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